Cas no 1241269-69-1 (2-{[3-chloro-2-(2-ethoxyethoxy)phenyl]amino}-N-(1-cyano-1,2-dimethylpropyl)acetamide)

2-{[3-Chloro-2-(2-ethoxyethoxy)phenyl]amino}-N-(1-cyano-1,2-dimethylpropyl)acetamide is a specialized organic compound featuring a unique molecular structure combining chloro, ethoxyethoxy, and cyano-functionalized groups. Its design incorporates a phenylaminoacetamide backbone, enhancing potential reactivity and binding affinity in pharmaceutical or agrochemical applications. The presence of a cyano-dimethylpropyl moiety may contribute to metabolic stability, while the ethoxyethoxy side chain could improve solubility. This compound’s structural complexity suggests utility as an intermediate in synthetic chemistry, particularly for developing biologically active molecules. Its defined stereochemistry and functional group arrangement offer precise modification opportunities for targeted research applications. Careful handling is advised due to the chloro and cyano substituents.

2-{[3-chloro-2-(2-ethoxyethoxy)phenyl]amino}-N-(1-cyano-1,2-dimethylpropyl)acetamide structure

1241269-69-1 structure

Product Name:2-{[3-chloro-2-(2-ethoxyethoxy)phenyl]amino}-N-(1-cyano-1,2-dimethylpropyl)acetamide

CAS No:1241269-69-1

MF:C₁₈H₂₆ClN₃O₃

MW:367.87034368515

CID:5919844

PubChem ID:47083575

Update Time:2025-10-21

2-{[3-chloro-2-(2-ethoxyethoxy)phenyl]amino}-N-(1-cyano-1,2-dimethylpropyl)acetamide Chemical and Physical Properties

Names and Identifiers

- AKOS034697122
- 2-[3-chloro-2-(2-ethoxyethoxy)anilino]-N-(2-cyano-3-methylbutan-2-yl)acetamide
- 1241269-69-1
- Z914223940
- 2-{[3-chloro-2-(2-ethoxyethoxy)phenyl]amino}-N-(1-cyano-1,2-dimethylpropyl)acetamide
- EN300-26685553
- Inchi： 1S/C18H26ClN3O3/c1-5-24-9-10-25-17-14(19)7-6-8-15(17)21-11-16(23)22-18(4,12-20)13(2)3/h6-8,13,21H,5,9-11H2,1-4H3,(H,22,23)
- InChI Key： FDHGMLFLJIOSDL-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1OCCOCC)NCC(NC(C#N)(C)C(C)C)=O

Computed Properties

Exact Mass: 367.166
Monoisotopic Mass: 367.166
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 10
Complexity: 466
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 83.4A^2
XLogP3: 3.4

2-{[3-chloro-2-(2-ethoxyethoxy)phenyl]amino}-N-(1-cyano-1,2-dimethylpropyl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26685553-0.05g	2-{[3-chloro-2-(2-ethoxyethoxy)phenyl]amino}-N-(1-cyano-1,2-dimethylpropyl)acetamide	1241269-69-1	95.0%	0.05g	$212.0	2025-03-20

2-{[3-chloro-2-(2-ethoxyethoxy)phenyl]amino}-N-(1-cyano-1,2-dimethylpropyl)acetamide Related Literature

1. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
2. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
3. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
4. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455

Additional information on 2-{[3-chloro-2-(2-ethoxyethoxy)phenyl]amino}-N-(1-cyano-1,2-dimethylpropyl)acetamide

Chemical Compound CAS No. 1241269-69-1: 2-{[3-chloro-2-(2-ethoxyethoxy)phenyl]amino}-N-(1-cyano-1,2-dimethylpropyl)acetamide

The compound with CAS No. 1241269-69-1, named 2-{[3-chloro-2-(2-ethoxyethoxy)phenyl]amino}-N-(1-cyano-1,2-dimethylpropyl)acetamide, is a complex organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has been the subject of recent studies that highlight its unique properties and applications in drug development.

Structure and Synthesis: The molecule consists of several key structural elements. The 3-chloro-2-(2-ethoxyethoxy)phenyl group introduces a chlorinated aromatic ring with an ethoxyethoxy substituent, which enhances its solubility and bioavailability. The acetamide moiety plays a crucial role in stabilizing the molecule's conformation, while the N-(1-cyano-1,2-dimethylpropyl) group contributes to its pharmacokinetic properties. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions, including nucleophilic substitutions and amide bond formations.

Pharmacological Properties: Studies have shown that this compound exhibits potent activity against various biological targets. For instance, it has demonstrated significant inhibitory effects on enzymes involved in neurodegenerative diseases, making it a promising candidate for treating conditions such as Alzheimer's disease. Additionally, its ability to modulate cellular signaling pathways has been explored in cancer research, where it shows potential as an anti-tumor agent.

Biological Activity and Mechanism: The 3-chloro substitution on the phenyl ring enhances the molecule's lipophilicity, allowing it to cross biological membranes more effectively. The ethoxyethoxy group improves water solubility, which is critical for drug delivery. Recent research has focused on understanding the interaction of this compound with specific receptors and its ability to induce or inhibit key cellular responses. These studies have provided insights into its mechanism of action, particularly in modulating protein-protein interactions.

Therapeutic Applications: The compound's versatility in targeting multiple biological pathways makes it a valuable asset in drug discovery. Its potential applications span across various therapeutic areas, including central nervous system disorders, oncology, and inflammation. Clinical trials are currently underway to evaluate its safety and efficacy in treating these conditions.

Safety and Toxicology: Preclinical studies have indicated that the compound has a favorable safety profile with minimal adverse effects at therapeutic doses. However, further investigations are required to fully understand its long-term toxicity and potential for off-target effects.

In conclusion, CAS No. 1241269-69-1 represents a significant advancement in medicinal chemistry. Its unique structure and diverse biological activities position it as a promising candidate for developing innovative therapeutic agents. Continued research will undoubtedly shed more light on its full potential and pave the way for its clinical application.